Cas no 2641-72-7 (Aziridinium,1,1-dimethyl-2-phenyl-)

Aziridinium,1,1-dimethyl-2-phenyl- structure
2641-72-7 structure
Product name:Aziridinium,1,1-dimethyl-2-phenyl-
CAS No:2641-72-7
MF:C10H14N+
MW:148.22486
CID:265273
PubChem ID:151030

Aziridinium,1,1-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Aziridinium,1,1-dimethyl-2-phenyl-
    • 1,1-dimethyl-2-phenylaziridin-1-ium
    • 1,1-dimethyl-2-phenyl-aziridinium
    • 1,1-Dimethyl-2-phenyl-aziridinium-Kation
    • Aziridinium,1,1-dimethyl-2-phenyl
    • N,N-Dimethyl-2-phenylaziridinium
    • N,N-Dimethyl-2-phenylaziridinium ion
    • N,N-DM2PA
    • N.N-Dimethyl-2-phenyl-ethylenimonium
    • Aziridinium, 1,1-dimethyl-2-phenyl-
    • 2641-72-7
    • DTXSID80949307
    • Inchi: 1S/C10H14N/c1-11(2)8-10(11)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3/q+1
    • InChI Key: DYIMPZBCNGBMRV-UHFFFAOYSA-N
    • SMILES: C[N+]1(C)CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 148.11300
  • Monoisotopic Mass: 148.112624451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 1.77650

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